4-Chloro-2-(2,4-dinitroanilino)phenol

• CAS No.: 6358-18-5
• Molecular Formula: C12H8ClN3O5
• Molecular Weight: 309.66 g/mol
• IUPAC Name: 4-chloro-2-(2,4-dinitroanilino)phenol
• InChI: InChI=1S/C12H8ClN3O5/c13-7-1-4-12(17)10(5-7)14-9-3-2-8(15(18)19)6-11(9)16(20)21/h1-6,14,17H
• InChI Key: NMDMHKVCPISZTF-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC2=C(C=CC(=C2)Cl)O

Description

4-Chloro-2-(2,4-dinitroanilino)phenol (CAS 6358-18-5), also known as Disperse Yellow 1 or C.I. 10345, is a nitroaromatic compound widely used as a dye in textiles and industrial applications . Structurally, it consists of a phenolic ring substituted with a chlorine atom at position 4 and a 2,4-dinitroanilino group at position 2. This configuration grants it strong electron-withdrawing properties, enabling its role in light absorption for dyeing and as a biological staining agent . Its safety profile indicates it is a local irritant, requiring careful handling in industrial settings .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues

These derivatives replace the dinitroanilino group with an oxadiazole-linked aryl core (e.g., compound 6h in ). Unlike the parent compound, they exhibit anticancer activity (e.g., SNB-19 glioblastoma cells, PGI = 65.12) and antibacterial effects (MIC = 8 µg/mL against Gram-negative bacteria) due to enhanced interactions with biological targets like tubulin . The oxadiazole ring improves metabolic stability and binding affinity, whereas the dinitro group in 4-Chloro-2-(2,4-dinitroanilino)phenol limits its therapeutic use due to toxicity .

5-Chloro-N-(4-chlorophenyl)-2,4-dinitroaniline

This analogue features an additional chlorine substitution on the aniline ring (CAS 1232506-42-1). The dual chlorine atoms increase molecular mass (328.105 vs. Its applications remain unexplored, but structural similarities suggest utility in dyes or agrochemicals.

MFI23 and MFI24 (Mitofusin Modulators)

These compounds, such as 4-Chloro-2-(((2,3-dimethylphenyl)amino)methyl)phenol (MFI23), replace the dinitroanilino group with alkyl-substituted aminomethyl chains. This modification shifts their function from dye chemistry to mitochondrial modulation, targeting mitofusin proteins for cancer therapy . Their lower molecular weights (~248 g/mol) and non-planar structures contrast with the rigid, planar geometry of 4-Chloro-2-(2,4-dinitroanilino)phenol, which is critical for π-π stacking in dye applications .

4-Chloro-2-((2-(4-isopropylphenyl)hydrazono)-methyl)phenol (L1)

This hydrazone derivative () contains a hydrazone linker instead of the dinitroanilino group. The hydrazone moiety enables metal chelation (e.g., Cu(II), Co(II)), making it suitable for catalytic or sensor applications. Its UV-Vis absorption at 357 nm (ethanol) is redshifted compared to Disperse Yellow 1, which typically absorbs in the visible range (~400–500 nm) .

Comparative Data Table

Compound Name	Key Structural Features	Applications	Notable Properties
4-Chloro-2-(2,4-dinitroanilino)phenol	Cl, 2,4-dinitroanilino substituents	Textile dye, biological staining	λmax ~400–500 nm; local irritant
4-Chloro-2-((5-aryl-oxadiazolyl)amino)phenol	Oxadiazole-aryl core	Anticancer/antibacterial agents	PGI = 65.12 (SNB-19); MIC = 8 µg/mL
5-Chloro-N-(4-chlorophenyl)-2,4-dinitroaniline	Dual Cl substituents	Underexplored (potential agrochemicals)	Mol. mass 328.105 g/mol; lipophilic
MFI23 (Mitofusin modulator)	Aminomethyl-2,3-dimethylphenyl group	Mitochondrial function regulation	Docking score −8.03 kcal/mol
L1 (Hydrazone derivative)	Hydrazone linker	Metal chelation, sensors	λmax 357 nm; FT-IR ν(C=N) 1665 cm⁻¹

Research Findings and Implications

• Toxicity vs. Therapeutic Potential: While 4-Chloro-2-(2,4-dinitroanilino)phenol’s nitro groups contribute to dye efficacy, they limit biomedical use due to irritation risks . Oxadiazole analogues mitigate this by replacing nitro groups with heterocycles, enhancing drug-likeness .
• Structural Flexibility : The rigid planar structure of Disperse Yellow 1 is optimal for dyeing, whereas mitofusin modulators (e.g., MFI23) adopt flexible conformations for protein interaction .
• Industrial vs. Biological Applications : Derivatives with hydrazone or oxadiazole motifs expand utility beyond textiles into catalysis and medicine, highlighting the impact of targeted structural modifications .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 4-Chloro-2-(2,4-dinitroanilino)phenol?

• Methodological Answer : This compound is synthesized via nitroaniline coupling reactions or Mannich-type reactions. For example, analogous structures (e.g., benzimidazole derivatives) are prepared by condensation of chlorophenol precursors with nitro-substituted anilines under acidic conditions . Key steps include temperature control (e.g., reflux in ethanol) and purification via recrystallization using solvents like methanol. Purity is confirmed by GC (>98%) and melting point analysis (157–161°C) .

Q. How is the purity and structural integrity of this compound validated in research settings?

• Methodological Answer : Analytical techniques include:

• GC/HPLC : Assess purity (>98% by GC) .
• Melting Point Determination : Compare observed values (157–161°C) with literature data .
• Spectroscopy : UV-Vis for chromophore characterization (λmax ~420 nm for nitroaniline derivatives) and NMR for structural confirmation .

Q. What are the primary applications of 4-Chloro-2-(2,4-dinitroanilino)phenol in biological research?

• Methodological Answer : It serves as:

• Chromogenic Substrate : Analogous to CPRG, it detects β-galactosidase activity via colorimetric shifts (colorless to yellow) .
• Biological Staining : Used in cell tracking and histopathology due to its nitroaniline-derived chromophore .
• Dye in Functional Assays : Applied in dye-sensitized solar cells or textile staining, with protocols requiring controlled pH and solvent systems (e.g., aqueous methanol) .

Advanced Research Questions

Q. How can researchers optimize the solubility of 4-Chloro-2-(2,4-dinitroanilino)phenol for in vitro assays?

• Methodological Answer :

• Solvent Selection : Methanol or DMSO are preferred (solubility: ~10 mg/mL) .
• Co-Solvent Systems : Use water-methanol mixtures (1:1) to enhance aqueous solubility.
• pH Adjustment : Ionize the phenolic group (pKa ~8–10) via alkaline buffers (e.g., Tris-HCl, pH 9.0) .

Q. What experimental strategies resolve contradictions in reported stability data under varying pH?

• Methodological Answer :

• Stability Studies : Incubate the compound at pH 2–12, monitor degradation via HPLC at 0, 24, and 48 hours.
• Spectroscopic Tracking : UV-Vis scans (300–600 nm) to detect shifts in λmax indicative of structural changes .
• Buffer Selection : Use phosphate (pH 2–7) and carbonate (pH 8–12) buffers to avoid confounding interactions .

Design an experiment to study its interaction with DNA.

• Methodological Answer :

• UV-Vis Titration : Add incremental DNA concentrations (e.g., calf thymus DNA) to the compound solution. Monitor hypochromicity at λmax (intercalation indicator) .
• Fluorescence Quenching : Use ethidium bromide displacement assays; measure fluorescence reduction at 605 nm (excitation: 510 nm).
• Gel Electrophoresis : Pre-treat plasmid DNA with the compound (0–100 µM), run on agarose gel to assess supercoiling changes .

Key Physicochemical Properties

Property	Value	Reference
Molecular Weight	275.22 g/mol
Melting Point	157–161°C
Solubility (Methanol)	~10 mg/mL
λmax (UV-Vis)	~420 nm (nitroaniline chromophore)
Purity (GC)	>98%

Safety and Handling

• Hazards : Skin/eye irritation (H315, H319); use gloves, goggles, and fume hoods .
• Storage : Cool, dark conditions (<15°C) to prevent degradation .